Cas no 118527-30-3 (2-Bromo-1,3-bis(trifluoromethyl)benzene)

2-Bromo-1,3-bis(trifluoromethyl)benzene is a halogenated aromatic compound featuring two trifluoromethyl groups and a bromine substituent on a benzene ring. Its highly electron-withdrawing trifluoromethyl groups enhance reactivity in electrophilic substitution and cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom serves as a versatile functional handle for further derivatization via metal-catalyzed coupling reactions, such as Suzuki or Heck reactions. The compound's stability and well-defined reactivity profile contribute to its utility in organofluorine chemistry and material science applications. Its structural properties also facilitate the study of steric and electronic effects in aromatic systems.
2-Bromo-1,3-bis(trifluoromethyl)benzene structure
118527-30-3 structure
Product Name:2-Bromo-1,3-bis(trifluoromethyl)benzene
CAS No:118527-30-3
MF:C8H3BrF6
MW:293.003842592239
MDL:MFCD00236210
CID:139277
PubChem ID:2736139
Update Time:2025-11-02

2-Bromo-1,3-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1,3-bis(trifluoromethyl)benzene
    • 1,3-Bis(trifluoromethyl)-2-bromobenzene
    • Benzene,2-bromo-1,3-bis(trifluoromethyl)-
    • C8H3BrF6
    • 2,5 DICHLORO 4-NITRO ACETINILIDE
    • 2,6-Bis(trifluoromethyl)bromobenzene
    • 2,6-Ditrifluoromethylbromobenzene
    • 2-Bromo-alpha,alpha,alpha,alpha',alpha',alpha'-hexafluoro-m-xylene
    • 1-Bromo-2,6-bis(trifluoromethyl)benzene
    • Benzene, 2-bromo-1,3-bis(trifluoromethyl)-
    • PubChem9589
    • KMISZWJLTZOROU-UHFFFAOYSA-N
    • SCHEMBL1041748
    • EN300-7382355
    • A804049
    • FT-0654595
    • 118527-30-3
    • AKOS005259102
    • DTXSID90371155
    • 2 pound not6-Bis(trifluoromethyl)bromobenzene
    • GS-3503
    • MFCD00236210
    • SY020749
    • J-003841
    • CS-W019113
    • 1,3-Bis(trifluoromethyl)-2-bromobenzene 98%
    • STL555265
    • BBL101469
    • MDL： MFCD00236210
    • Inchi： 1S/C8H3BrF6/c9-6-4(7(10,11)12)2-1-3-5(6)8(13,14)15/h1-3H
    • InChI Key： KMISZWJLTZOROU-UHFFFAOYSA-N
    • SMILES： BrC1C(C(F)(F)F)=CC=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 291.93200
  • Monoisotopic Mass: 291.93223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.697
  • Melting Point: 51-52 ºC
  • Boiling Point: 159 ºC
  • Flash Point: 50 ºC
  • PSA: 0.00000
  • LogP: 4.48670

2-Bromo-1,3-bis(trifluoromethyl)benzene Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26/36
  • Hazardous Material Identification： Xi
  • Safety Term：S26-36
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C
  • Risk Phrases：R36/37/38

2-Bromo-1,3-bis(trifluoromethyl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-1,3-bis(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013012644-250mg
2,6-Bis(trifluoromethyl)bromobenzene
 118527-30-3 97%
250mg
 $499.20 2023-09-04
Alichem
A013012644-500mg
2,6-Bis(trifluoromethyl)bromobenzene
 118527-30-3 97%
500mg
 $790.55 2023-09-04
Alichem
A013012644-1g
2,6-Bis(trifluoromethyl)bromobenzene
 118527-30-3 97%
1g
 $1549.60 2023-09-04
Chemenu
CM248029-10g
2-Bromo-1,3-bis(trifluoromethyl)benzene
 118527-30-3 95+%
10g
 $102 2021-06-16
Chemenu
CM248029-25g
2-Bromo-1,3-bis(trifluoromethyl)benzene
 118527-30-3 95+%
25g
 $204 2021-06-16
Chemenu
CM248029-100g
2-Bromo-1,3-bis(trifluoromethyl)benzene
 118527-30-3 95+%
100g
 $561 2021-06-16
TRC
B412885-100mg
2,6-Bis(trifluoromethyl)bromobenzene
 118527-30-3
100mg
 $ 64.00 2023-04-18
TRC
B412885-250mg
2,6-Bis(trifluoromethyl)bromobenzene
 118527-30-3
250mg
 $ 75.00 2023-04-18
TRC
B412885-500mg
2,6-Bis(trifluoromethyl)bromobenzene
 118527-30-3
500mg
 $ 87.00 2023-04-18
TRC
B412885-1g
2,6-Bis(trifluoromethyl)bromobenzene
 118527-30-3
1g
 $ 80.00 2022-06-07

2-Bromo-1,3-bis(trifluoromethyl)benzene Production Method

2-Bromo-1,3-bis(trifluoromethyl)benzene Related Literature

Related Categories

118527-30-3 (2-Bromo-1,3-bis(trifluoromethyl)benzene) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd